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Compound of Interest

Compound Name: 7-Benzyloxygramine

Cat. No.: B134313 Get Quote

The proper disposal of 7-Benzyloxygramine, a versatile compound in pharmaceutical

research, is critical to ensure laboratory safety and environmental protection.[1] This document

provides essential, immediate safety and logistical information, including operational and

disposal plans, tailored for researchers, scientists, and drug development professionals. All

chemical waste is regulated and cannot be disposed of in regular trash or sewer systems

without proper assessment and treatment.[2]

Immediate Safety Precautions
Before handling 7-Benzyloxygramine for disposal, it is imperative to be aware of its potential

hazards. While specific comprehensive hazard data for 7-Benzyloxygramine is limited, related

compounds and available safety data sheets (SDS) indicate several risks. The compound may

be harmful if swallowed or in contact with skin, cause severe skin burns and eye damage, and

may lead to respiratory irritation.[3]

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear safety goggles with side-shields.[4]

Hand Protection: Use protective gloves; inspect them before use and use proper removal

techniques.[5]

Skin and Body Protection: Wear an impervious lab coat or chemical-resistant suit.[4][5]
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Respiratory Protection: If there is a risk of dust or aerosol formation, use a suitable

respirator.[4][5]

Ensure adequate ventilation, such as working within a fume hood, to avoid inhalation of dust or

vapors.[4][5] An accessible safety shower and eye wash station are essential.[4]

Quantitative Hazard and Property Data
The following table summarizes the known quantitative data for 7-Benzyloxygramine and a

closely related compound. This information is crucial for a comprehensive risk assessment

prior to handling and disposal.

Property Value Source Compound Reference

Molecular Weight 280.371 g/mol 7-Benzyloxygramine [3]

Boiling Point 442.3°C at 760 mmHg 7-Benzyloxygramine [3]

Flash Point 221.3°C 7-Benzyloxygramine [3]

Density 1.153 g/cm³ 7-Benzyloxygramine [3]

Melting Point 143-147 °C 7-Benzyloxygramine [1]

Risk Code
R22: Harmful if

swallowed
7-Benzyloxygramine [3]

Step-by-Step Disposal Protocol
The disposal of 7-Benzyloxygramine must be handled as hazardous waste through an

established Environmental Health and Safety (EHS) program.[2] Do not discharge 7-
Benzyloxygramine or its containers into the sewer or regular trash.[2][6]

Experimental Protocol for Waste Segregation and Labeling:

Designate a Waste Container: Use a suitable, leak-proof container with a secure lid that is

compatible with 7-Benzyloxygramine. Plastic containers are often preferred over glass for

hazardous waste when compatibility is not an issue.[2][7]
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Label the Container: As soon as waste is added, affix a "Hazardous Waste" label.[7][8] The

label must include:

The full chemical name: "7-Benzyloxygramine". Abbreviations are not permitted.[2]

The quantity of the waste.

The date of waste generation.[2]

The place of origin (e.g., laboratory, room number).[2]

The Principal Investigator's name and contact information.[2]

Appropriate hazard pictograms (e.g., harmful, irritant).[2]

Segregate Waste: Do not mix 7-Benzyloxygramine waste with other chemical waste

streams unless explicitly approved by your institution's EHS department.[9] Incompatible

wastes must be segregated.[8]

Store Safely: Store the sealed hazardous waste container in a designated, well-ventilated

satellite accumulation area away from incompatible materials.[8]

Arrange for Pickup: Contact your institution's EHS or hazardous waste management

program to schedule a pickup.[2][8] Provide them with a complete list of the chemicals for

disposal.[2]

Disposal of Contaminated Labware and Empty Containers:

Grossly Contaminated Labware: Labware (e.g., glassware, pipette tips) contaminated with 7-
Benzyloxygramine should be considered hazardous waste and placed in a designated,

labeled, puncture-proof container.[7][10]

Empty Containers: An empty container that held 7-Benzyloxygramine must be triple-rinsed

with a suitable solvent.[7][8] The rinsate must be collected and disposed of as hazardous

waste.[7][8] After triple-rinsing, the container can be disposed of in the regular trash after

defacing the original label.[8]
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Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 7-
Benzyloxygramine.

Figure 1: 7-Benzyloxygramine Disposal Workflow
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Caption: Workflow for the safe disposal of 7-Benzyloxygramine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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